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Compound of Interest

Compound Name: Di-tert-butyl oxalate

Cat. No.: B1345461 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed exploration of di-tert-butyl oxalate, a versatile reagent

in organic synthesis. It covers its chemical structure, physicochemical properties, synthesis

protocols, and key applications, with an emphasis on its role in the protection of amine

functionalities.

Core Chemical and Physical Properties
Di-tert-butyl oxalate (DtBO) is the diester of oxalic acid and tert-butanol. Its molecular

structure consists of a central oxalate core flanked by two sterically hindering tert-butyl groups.

This configuration imparts unique reactivity and properties to the molecule.

Table 1: Physicochemical Properties of Di-tert-butyl Oxalate
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Property Value

Molecular Formula C₁₀H₁₈O₄

Molecular Weight 202.25 g/mol

Appearance White crystalline solid

Melting Point 69-72 °C

Boiling Point 229.3 °C at 760 mmHg (decomposes)

Density 1.007 g/cm³

CAS Number 691-64-5

Solubility
Soluble in organic solvents like ethanol and

dimethylformamide; insoluble in water.[1]

Synthesis of Di-tert-butyl Oxalate
The synthesis of di-tert-butyl oxalate is most commonly achieved through the reaction of

oxalyl chloride with potassium tert-butoxide. The bulky tert-butoxide nucleophile attacks the

electrophilic carbonyl carbons of oxalyl chloride, leading to the formation of the corresponding

diester.
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Reactants & Reagents

Reaction Conditions

Work-up & Purification

Oxalyl Chloride in Anhydrous THF

Cool to 0 °C (Ice Bath)

Potassium tert-butoxide in Anhydrous THF

Slow, Dropwise Addition

Stir at 0 °C, then warm to RT

Quench with Water

Separate Organic Layer

Extract Aqueous Layer with Ether

Wash with Brine, Dry (Na₂SO₄)

Remove Solvent (Reduced Pressure)

Recrystallize from Ethanol/Water

Di-tert-butyl Oxalate
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Starting Materials

Reaction Conditions Products & Byproducts

Primary or Secondary Amine
(e.g., Aniline)

N-Boc Protected Amine

Di-tert-butyl Oxalate

Base Catalyst
(e.g., Triethylamine, DMAP)

Anhydrous Solvent
(e.g., THF, CH₂Cl₂)

Room Temperature

tert-Butanol + CO₂ +
tert-Butyl Carbamate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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